Cas no 2097949-98-7 (2-amino-1-(4-hydroxy-3-isobutylpiperidin-1-yl)propan-1-one)

• Product Name: 2-amino-1-(4-hydroxy-3-isobutylpiperidin-1-yl)propan-1-one
• CAS No: 2097949-98-7
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 4773869
• Update Time: 2025-11-01

2-amino-1-(4-hydroxy-3-isobutylpiperidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 2-amino-1-[4-hydroxy-3-(2-methylpropyl)-1-piperidinyl]-
• 2-Amino-1-(4-hydroxy-3-isobutylpiperidin-1-yl)propan-1-one
• 2-amino-1-(4-hydroxy-3-isobutylpiperidin-1-yl)propan-1-one

• Inchi： 1S/C12H24N2O2/c1-8(2)6-10-7-14(5-4-11(10)15)12(16)9(3)13/h8-11,15H,4-7,13H2,1-3H3
• InChI Key： NVPXUHFFSKDSHV-UHFFFAOYSA-N
• SMILES： C(N1CCC(O)C(CC(C)C)C1)(=O)C(N)C

Additional information on 2-amino-1-(4-hydroxy-3-isobutylpiperidin-1-yl)propan-1-one

Introduction to 2-amino-1-(4-hydroxy-3-isobutylpiperidin-1-yl)propan-1-one (CAS No. 2097949-98-7)

2-amino-1-(4-hydroxy-3-isobutylpiperidin-1-yl)propan-1-one is a compound of significant interest in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This molecule, identified by the CAS number 2097949-98-7, belongs to a class of piperidine derivatives that have garnered attention for their role in drug discovery and development. The presence of both amino and hydroxyl functional groups, coupled with an isobutyl substituent, makes this compound a versatile scaffold for further chemical modifications and biological evaluations.

The compound’s structure incorporates a 4-hydroxy-3-isobutylpiperidin-1-yl moiety, which is known to contribute to its interactions with biological targets. Piperidine derivatives are widely studied in medicinal chemistry due to their ability to mimic natural amino acids and their role in the development of various therapeutic agents. The hydroxyl group at the 4-position and the isobutyl group at the 3-position introduce steric and electronic properties that can influence the compound’s binding affinity and selectivity.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of such compounds. Studies have shown that modifications in the piperidine ring can significantly alter the pharmacokinetic properties of drugs. For instance, the isobutyl substituent in this molecule may enhance solubility while maintaining metabolic stability, making it an attractive candidate for further exploration.

The amino group at the 1-position of the propanone backbone provides a site for further derivatization, allowing chemists to explore a wide range of potential analogs. This flexibility is particularly valuable in drug discovery, where subtle changes in molecular structure can lead to significant improvements in efficacy and safety. The hydroxyl group at the 4-position of the piperidine ring may also participate in hydrogen bonding interactions, which are crucial for binding to biological targets.

Current research in this area focuses on identifying novel scaffolds that can be optimized for specific therapeutic applications. The 4-hydroxy-3-isobutylpiperidin-1-yl moiety has been observed to exhibit promising activity in preliminary assays, particularly in contexts involving enzyme inhibition or receptor binding. These findings suggest that further investigation into this compound and its derivatives could yield valuable insights into new treatment strategies.

The synthesis of 2-amino-1-(4-hydroxy-3-isobutylpiperidin-1-yl)propan-1-one presents an interesting challenge due to its complex structural features. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the piperidine core with high efficiency. These techniques not only improve yield but also allow for greater control over regioselectivity, which is essential for producing compounds with desired biological properties.

In conclusion, 2-amino-1-(4-hydroxy-3-isobutylpiperidin-1-yl)propan-1-one (CAS No. 2097949-98-7) represents a promising candidate for further pharmacological investigation. Its unique structural features, combined with recent advancements in synthetic and computational chemistry, make it an attractive molecule for drug discovery efforts. Continued research into this compound and its derivatives is likely to contribute significantly to the development of new therapeutic agents.